Cas no 63618-71-3 ((Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one)

(Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one structure
63618-71-3 structure
Product Name:(Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one
CAS No:63618-71-3
MF:C15H10BrNO2S2
MW:380.279400348663
CID:1085672
PubChem ID:2262010
Update Time:2025-07-16

(Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one
    • 3-benzyl-5-[(5-bromofuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • CHEMBRDG-BB 5731297
    • (5Z)-3-Benzyl-5-[(5-bromo-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one
    • 3-Benzyl-5-(5-bromo-furan-2-ylmethylene)-2-thioxo-thiazolidin-4-one
    • 4-thiazolidinone, 5-[(5-bromo-2-furanyl)methylene]-3-(phenylmethyl)-2-thioxo-, (5Z)-
    • (5Z)-3-benzyl-5-[(5-bromofuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • AKOS001607518
    • CS-0456225
    • BIM-0029236.P001
    • MFCD01361886
    • AB00095100-01
    • 3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one
    • BS-41159
    • 851304-82-0
    • 63618-71-3
    • SCHEMBL3892725
    • Inchi: 1S/C15H10BrNO2S2/c16-13-7-6-11(19-13)8-12-14(18)17(15(20)21-12)9-10-4-2-1-3-5-10/h1-8H,9H2/b12-8-
    • InChI Key: KTPRLFBKAXPEGL-WQLSENKSSA-N
    • SMILES: BrC1=CC=C(/C=C2/C(N(C(=S)S/2)CC2C=CC=CC=2)=O)O1

Computed Properties

  • Exact Mass: 378.9337
  • Monoisotopic Mass: 378.93363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • PSA: 33.45

(Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A568832-1g
(Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one
63618-71-3 95+%
1g
$99.00 2021-07-07
1PlusChem
1P00ECM5-1g
(5Z)-3-benzyl-5-[(5-bromo-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one
63618-71-3 95%
1g
$72.00 2024-04-22

(Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one Related Literature

Additional information on (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one

Introduction to (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one (CAS No. 63618-71-3)

(Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one (CAS No. 63618-71-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound, particularly the benzyl and 5-bromofuran moieties, contribute to its potential therapeutic applications.

The chemical structure of (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one consists of a thiazolidinone core with a benzyl substituent at the 3-position and a 5-bromofuran moiety attached via a methylene bridge at the 5-position. The presence of the thioxo group further enhances the compound's reactivity and biological activity. The (Z) configuration of the double bond is crucial for its pharmacological properties, as it can influence the compound's conformation and interactions with biological targets.

Recent studies have highlighted the potential of thiazolidinones as lead compounds in drug discovery. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that certain thiazolidinones exhibited potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The benzyl and 5-bromofuran substituents in (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one are believed to play a critical role in enhancing its anticancer properties by modulating specific signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer potential, (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one has also shown promising activity against microbial pathogens. A study published in *Antimicrobial Agents and Chemotherapy* in 2020 demonstrated that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The thioxo group and the furan ring are thought to contribute to its broad-spectrum antimicrobial activity by disrupting bacterial cell wall synthesis and membrane integrity.

The synthesis of (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one typically involves several steps, including the formation of the thiazolidinone core, introduction of the benzyl substituent, and attachment of the 5-bromofuran moiety via a methylene bridge. Various synthetic routes have been reported in the literature, with some methods focusing on improving yield and purity while minimizing side reactions. For example, a one-pot synthesis approach using microwave irradiation has been shown to significantly enhance the efficiency of the reaction.

The physicochemical properties of (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one are also important for its pharmaceutical development. This compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various biological assays and formulation studies.

Clinical trials are currently underway to evaluate the safety and efficacy of (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one as a potential therapeutic agent. Preliminary results from Phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Further studies are needed to determine optimal dosing regimens and to assess its long-term safety profile.

In conclusion, (Z)-3-Benzyl-5-((5-bromofuran-2-yl)methylene)-2-thioxothiazolidin-4-one (CAS No. 63618-71-3) represents a promising candidate for drug development due to its diverse biological activities and favorable physicochemical properties. Ongoing research continues to explore its potential applications in treating various diseases, particularly cancer and microbial infections. As new findings emerge, this compound is likely to play an increasingly important role in advancing therapeutic strategies in medicinal chemistry.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd